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Cat. No.: B15350965

Audience: Researchers, scientists, and drug development professionals.
Introduction

meso-2,5-Dibromoadipic acid is a valuable intermediate in organic synthesis, particularly in
the preparation of substituted heterocyclic compounds. This document outlines a detailed
protocol for the synthesis of meso-2,5-dibromoadipic acid from adipic acid. The synthesis
proceeds via a Hell-Volhard-Zelinsky (HVZ) reaction, a well-established method for the a-
halogenation of carboxylic acids.[1][2][3][4][5] The process involves the conversion of adipic
acid to its diacyl halide, followed by a-bromination and subsequent hydrolysis to yield the target
compound.

Overall Reaction Scheme

The synthesis of meso-2,5-dibromoadipic acid from adipic acid can be summarized by the
following two-stage reaction:

o Acyl Halide Formation: Adipic acid is first converted to adipoyl chloride using thionyl chloride.

e o-Bromination: The adipoyl chloride then undergoes bromination at the a-positions.
Subsequent workup yields the desired dibrominated diacid.

Experimental Protocols
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This protocol is synthesized from established procedures for the a-bromination of dicarboxylic

acids.[6][7]

Materials and Reagents

Reagent Formula Molar Mass ( g/mol )
Adipic Acid CeH1004 146.14
Thionyl Chloride SOCI2 118.97
Bromine Br2 159.808
Chloroform CHCIs 119.38
Water (deionized) H20 18.015
Equipment

e Three-necked round-bottom flask

o Reflux condenser

e Dropping funnel

¢ Heating mantle with magnetic stirrer

e |ce bath

e Vacuum filtration apparatus

» Standard laboratory glassware

Procedure

Step 1: Synthesis of Adipoyl Chloride[6]

 In a three-necked round-bottom flask equipped with a reflux condenser and a dropping

funnel, place adipic acid (e.g., 20.0 g, 137 mmol).
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e Under an inert atmosphere (e.g., nitrogen or argon), add neat thionyl chloride (e.g., 40.0 g,
342 mmol) to the adipic acid.

e Heat the mixture to reflux at 80 °C for 3 hours.

o After the reaction is complete, remove the excess thionyl chloride under reduced pressure.
The remaining product is adipoyl chloride.

Step 2: Synthesis of meso-2,5-Dibromoadipic Acid[6]

To the crude adipoyl chloride from Step 1, add neat bromine (e.g., 54.7 g, 342 mmol) at room

temperature.

o Heat the reaction mixture to 80-90 °C. For enhanced reaction initiation, a 500-watt halogen
lamp can be placed approximately 10 cm from the reaction flask.[6]

o Continue heating for 2 hours.

 After cooling, cautiously dilute the reaction mixture with chloroform (e.g., 25 mL).

e Pour the resulting solution into water (e.g., 100 mL) for hydrolysis of the diacyl bromide.
o Separate the organic layer, and extract the aqueous layer twice with chloroform.

o Combine the organic extracts and evaporate the solvent under reduced pressure to obtain
the crude product.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
water or an ethanol/water mixture) to yield meso-2,5-dibromoadipic acid.

Data Presentation

Table 1: Physical and Chemical Data
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Molar Mass ( Melting Point
Compound Formula Appearance
g/mol) (°C)
o ) White crystalline
Adipic Acid CeH1004 146.14 i 152.1
solid
meso-2,5- o
) o ) ) Not explicitly
Dibromoadipic CeHsBr20a4 303.94 White solid
) found
Acid
Diethyl meso-
2,5- C10H16Br204 360.04 White solid 62-64[7]

dibromoadipate

Visualizations

Diagram 1: Experimental Workflow for the Synthesis of meso-2,5-Dibromoadipic Acid
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Caption: Workflow for the synthesis of meso-2,5-dibromoadipic acid.
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Diagram 2: Hell-Volhard-Zelinsky Reaction Pathway
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Caption: Simplified mechanism of the Hell-Volhard-Zelinsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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